Cas no 2231676-78-9 (methyl 6-chloro-1-methyl-pyrrolo[3,2-b]pyridine-3-carboxylate)

• Product Name: methyl 6-chloro-1-methyl-pyrrolo[3,2-b]pyridine-3-carboxylate
• CAS No: 2231676-78-9
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• CID: 5106875
• Update Time: 2025-07-23

methyl 6-chloro-1-methyl-pyrrolo[3,2-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylate
• methyl 6-chloro-1-methyl-pyrrolo[3,2-b]pyridine-3-carboxylate

• Inchi： 1S/C10H9ClN2O2/c1-13-5-7(10(14)15-2)9-8(13)3-6(11)4-12-9/h3-5H,1-2H3
• InChI Key： MARVTABRXHSYSE-UHFFFAOYSA-N
• SMILES： C12C(C(OC)=O)=CN(C)C1=CC(Cl)=CN=2

Additional information on methyl 6-chloro-1-methyl-pyrrolo[3,2-b]pyridine-3-carboxylate

Introduction to Methyl 6-chloro-1-methyl-pyrrolo[3,2-b]pyridine-3-carboxylate (CAS No. 2231676-78-9)

Methyl 6-chloro-1-methyl-pyrrolo[3,2-b]pyridine-3-carboxylate, identified by its CAS number 2231676-78-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic compound belongs to the pyrrolopyridine class, which has garnered considerable attention due to its versatile biological activities and potential therapeutic applications.

The structural framework of methyl 6-chloro-1-methyl-pyrrolo[3,2-b]pyridine-3-carboxylate consists of a fused pyrrole and pyridine ring system, enhanced by the presence of a chloro substituent at the 6-position and a methyl group at the 1-position. The carboxylate moiety at the 3-position further contributes to its reactivity and functionalization possibilities. Such structural features make it a valuable scaffold for designing novel molecules with targeted biological effects.

In recent years, there has been a surge in research focused on developing small molecules that modulate biological pathways associated with various diseases. The pyrrolopyridine scaffold, including derivatives like methyl 6-chloro-1-methyl-pyrrolo[3,2-b]pyridine-3-carboxylate, has shown promise in several areas, particularly in oncology and inflammation. The chloro substituent, in particular, is known to enhance binding affinity and selectivity, making it an attractive feature for drug design.

One of the most compelling aspects of methyl 6-chloro-1-methyl-pyrrolo[3,2-b]pyridine-3-carboxylate is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop inhibitors targeting enzymes involved in cancer progression. For instance, studies have demonstrated its utility in generating molecules that inhibit kinases and other critical enzymes in tumor cell signaling pathways. These findings highlight its role as a building block for next-generation therapeutics.

The carboxylate group in methyl 6-chloro-1-methyl-pyrrolo[3,2-b]pyridine-3-carboxylate also offers opportunities for further functionalization. This feature allows chemists to introduce additional modifications, such as amides or esters, which can fine-tune the pharmacological properties of the resulting compounds. Such flexibility is crucial in drug discovery pipelines, where optimizing bioavailability and target engagement is paramount.

Recent advancements in computational chemistry have further accelerated the exploration of derivatives like methyl 6-chloro-1-methyl-pyrrolo[3,2-b]pyridine-3-carboxylate. Molecular docking studies and virtual screening have enabled researchers to predict binding interactions with high precision. These computational approaches have identified novel analogs with enhanced potency and reduced toxicity profiles. Such methodologies are indispensable in modern drug development, streamlining the process from hypothesis to lead optimization.

The synthesis of methyl 6-chloro-1-methyl-pyrrolo[3,2-b]pyridine-3-carboxylate itself is a testament to the progress in synthetic organic chemistry. Modern techniques have made it possible to construct complex heterocyclic frameworks with high efficiency and yield. This accessibility is crucial for both academic research and industrial applications, as it allows for rapid exploration of chemical space without prohibitive costs or time constraints.

In conclusion, methyl 6-chloro-1-methyl-pyrrolo[3,2-b]pyridine-3-carboxylate represents a promising compound in pharmaceutical chemistry. Its unique structural features and biological potential make it a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound and its derivatives, its significance in medicinal chemistry is bound to grow.